Cas no 188022-30-2 (5-(4-phenoxyphenyl)-1H-tetrazole)
188022-30-2 structure
Product Name:5-(4-phenoxyphenyl)-1H-tetrazole
CAS No:188022-30-2
MF:C13H10N4O
MW:238.244701862335
CID:2130527
PubChem ID:22570642
Update Time:2025-04-21
5-(4-phenoxyphenyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-phenoxyphenyl)-1H-tetrazole
- PHJUYGQJUJFXKM-UHFFFAOYSA-N
- SCHEMBL6502581
- 188022-30-2
- DB-349642
-
- Inchi: 1S/C13H10N4O/c1-2-4-11(5-3-1)18-12-8-6-10(7-9-12)13-14-16-17-15-13/h1-9H,(H,14,15,16,17)
- InChI Key: PHJUYGQJUJFXKM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C2N=NNN=2)=CC=1
Computed Properties
- Exact Mass: 238.08546096Da
- Monoisotopic Mass: 238.08546096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.7Ų
5-(4-phenoxyphenyl)-1H-tetrazole Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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